Cas no 290-97-1 (Pentazine)
Pentazine structure
Product Name:Pentazine
Pentazine Chemical and Physical Properties
Names and Identifiers
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- Pentazine
- DTXSID50183195
- 290-97-1
- Q22674436
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- Inchi： 1S/CHN5/c1-2-4-6-5-3-1/h1H
- InChI Key： ALAGDBVXZZADSN-UHFFFAOYSA-N
- SMILES： N1C=NN=NN=1
Computed Properties
- Exact Mass: 83.02333
- Monoisotopic Mass: 83.02319505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 30.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.45
Pentazine Related Literature
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1. Molecular energy levels of azines; ab initio calculations and correlation with photoelectron spectroscopyMichael H. Palmer,A. J. Gaskell,R. H. Findlay J. Chem. Soc. Perkin Trans. 2 1974 778
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Mario Giambiagi,Myriam Segre de Giambiagi,Cassia D. dos Santos Silva,Aloysio Paiva de Figueiredo Phys. Chem. Chem. Phys. 2000 2 3381
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3. 137. The light absorption and resonance energies of some heterocyclic moleculesAllan MacColl J. Chem. Soc. 1946 670
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Djalal Trache,Thomas M. Klap?tke,Lotfi Maiz,Mohamed Abd-Elghany,Luigi T. DeLuca Green Chem. 2017 19 4711
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Pham Ngoc Khanh,Vu Thi Ngan,Nguyen Thi Hong Man,Nguyen Thi Ai Nhung,Asit K. Chandra,Nguyen Tien Trung RSC Adv. 2016 6 106662
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